Cas no 1999393-88-2 (Propanal, 2-(2-quinolinylthio)-)

• Product Name: Propanal, 2-(2-quinolinylthio)-
• CAS No: 1999393-88-2
• MF: C₁₂H₁₁NOS
• MW: 217.286841630936
• CID: 5254779
• Update Time: 2025-06-03

Propanal, 2-(2-quinolinylthio)- Chemical and Physical Properties

Names and Identifiers

• Propanal, 2-(2-quinolinylthio)-

• Inchi： 1S/C12H11NOS/c1-9(8-14)15-12-7-6-10-4-2-3-5-11(10)13-12/h2-9H,1H3
• InChI Key： SDKOEDZETYZLHE-UHFFFAOYSA-N
• SMILES： C(=O)C(SC1C=CC2C(N=1)=CC=CC=2)C

Additional information on Propanal, 2-(2-quinolinylthio)-

Recent Advances in the Study of Propanal, 2-(2-quinolinylthio)- (CAS: 1999393-88-2) in Chemical Biology and Pharmaceutical Research

Propanal, 2-(2-quinolinylthio)- (CAS: 1999393-88-2) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its quinoline-thioether functional group, has been explored for its unique reactivity and biological activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in various disease models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Propanal, 2-(2-quinolinylthio)- as a modulator of protein-protein interactions (PPIs) in cancer cells. The researchers demonstrated that this compound selectively inhibits the interaction between specific oncogenic proteins, leading to apoptosis in tumor cells. The study utilized X-ray crystallography and molecular dynamics simulations to reveal the binding mode of the compound, providing a structural basis for further optimization.

In addition to its anticancer properties, Propanal, 2-(2-quinolinylthio)- has shown promise as an anti-inflammatory agent. A recent preprint on bioRxiv highlighted its ability to suppress the NF-κB signaling pathway, which is implicated in chronic inflammatory diseases. The study employed in vitro and in vivo models to validate the compound's efficacy, suggesting its potential as a lead candidate for developing novel anti-inflammatory drugs.

The synthetic accessibility of Propanal, 2-(2-quinolinylthio)- has also been a focus of recent research. A team from the University of Cambridge reported a scalable, one-pot synthesis method in Organic Letters, achieving a high yield (85%) under mild conditions. This advancement addresses previous challenges in the large-scale production of the compound, paving the way for its broader application in preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of Propanal, 2-(2-quinolinylthio)-. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires further structural modifications to improve its metabolic stability. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations.

In conclusion, Propanal, 2-(2-quinolinylthio)- (CAS: 1999393-88-2) represents a versatile scaffold in chemical biology and pharmaceutical research. Its dual functionality as a PPI inhibitor and anti-inflammatory agent, coupled with recent synthetic advancements, positions it as a compelling candidate for future drug development efforts. Continued research will be essential to fully realize its therapeutic potential and address existing challenges in its clinical application.